1-(2,4-difluorobenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C12H16F2N2/c1-15-4-6-16(7-5-15)9-10-2-3-11(13)8-12(10)14/h2-3,8H,4-7,9H2,1H3
• InChI Key: JPYWEAHUWCLMEX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H16F2N2
• Molecular Weight: 226.27 g/mol

Description

1-(2,4-difluorobenzyl)-4-methylpiperazine, also known as DF-MP, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a piperazine derivative that has been synthesized through a multi-step process. DF-MP has been found to have promising properties that make it a useful tool for studying various biochemical and physiological processes.

Mechanism of Action

1-(2,4-difluorobenzyl)-4-methylpiperazine exerts its effects by binding to specific receptors in the brain and other tissues, which leads to the activation of various signaling pathways. The activation of these pathways can result in changes in neurotransmitter release, gene expression, and other cellular processes. 1-(2,4-difluorobenzyl)-4-methylpiperazine has been found to have both agonist and antagonist effects on different receptors, which can lead to complex and varied effects on different physiological processes.
Biochemical and Physiological Effects
1-(2,4-difluorobenzyl)-4-methylpiperazine has been found to have a range of biochemical and physiological effects, including changes in neurotransmitter release, modulation of gene expression, and alteration of cellular signaling pathways. It has been shown to have anxiolytic and antidepressant effects in animal models, which suggests that it may have potential therapeutic applications in the treatment of mood disorders. 1-(2,4-difluorobenzyl)-4-methylpiperazine has also been found to have effects on other physiological processes, such as pain perception and cardiovascular function.

Advantages and Limitations for Lab Experiments

1-(2,4-difluorobenzyl)-4-methylpiperazine has several advantages as a tool for scientific research, including its high potency and selectivity for specific receptors. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for use in lab experiments. However, there are also limitations to its use, including the potential for off-target effects and the need for careful dosing and administration to avoid toxicity.

Future Directions

There are several potential future directions for research on 1-(2,4-difluorobenzyl)-4-methylpiperazine. One area of interest is the development of more selective compounds that target specific receptors or signaling pathways. Another direction is the investigation of the potential therapeutic applications of 1-(2,4-difluorobenzyl)-4-methylpiperazine in the treatment of mood disorders and other conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(2,4-difluorobenzyl)-4-methylpiperazine and its mechanisms of action.

Synthesis Methods

The synthesis of 1-(2,4-difluorobenzyl)-4-methylpiperazine involves several steps, including the reaction of 2,4-difluorobenzyl chloride with piperazine, followed by the addition of methyl iodide. The resulting compound is then purified using various techniques, including column chromatography and recrystallization. This method has been optimized to produce 1-(2,4-difluorobenzyl)-4-methylpiperazine in high yields and purity.

Scientific Research Applications

1-(2,4-difluorobenzyl)-4-methylpiperazine has been used in several scientific research studies due to its ability to interact with specific receptors in the brain and other tissues. It has been found to be a potent agonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(2,4-difluorobenzyl)-4-methylpiperazine has also been shown to have affinity for other receptors, including the 5-HT2A receptor and the dopamine D2 receptor.